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For Researchers, Scientists, and Drug Development Professionals

Succinic anhydride is a versatile reagent in organic synthesis, widely used in the pharmaceutical and polymer

industries. However, its reactivity also presents several hazards that necessitate strict safety protocols in a laboratory

setting. This in-depth technical guide provides essential information on the safe handling, storage, and emergency

procedures for succinic anhydride to ensure a secure research environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of succinic anhydride is fundamental to its safe

handling. This data is crucial for designing experiments, selecting appropriate storage conditions, and planning

emergency responses.

Property Value References

Chemical Formula C4H40s3 [1][21[3]

Molecular Weight 100.07 g/mol [1][2][4]
Colorless needles or white crystalline

Appearance ) [4][5][6]
solid/flakes

Melting Point 118-121 °C (244-250 °F) [1][2113]

Boiling Point 261 °C (502 °F) [11[2]

Flash Point 147 - 163 °C (297 - 325 °F) (11171

Density 1.23-1.572 g/cm?3 [11[2]
Decomposes in water. Soluble in

Solubility chloroform, carbon tetrachloride, and [2][6]
ethanol. Slightly soluble in ether.

Vapor Pressure 0.00000286 mm Hg at 25 °C [7]
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Hazard Identification and Safety Precautions

Succinic anhydride is classified as a hazardous substance and requires careful handling to avoid adverse health

effects.[8] The primary hazards are outlined below, along with mandatory personal protective equipment (PPE).

Hazard

Description

GHS Pictogram

Precautionary
Statements

Acute Oral Toxicity

Harmful if swallowed.[7][9]

P264, P270, P301+P312,

ngcontent-ng- c4139270029—"?')'0 class="ng-star-inserted">

Skin Corrosion/Irritation

Causes severe skin burns
and irritation.[1][10]

leialt text

P260, P280,
P303+P361+P353, P363

Serious Eye Damage

Causes serious eye damage
and irritation.[7][10]

leialt text

P280, P305+P351+P338,
P310

Respiratory Sensitization

May cause allergy or asthma
symptoms or breathing
difficulties if inhaled.[7][10]

P261, P284, P304+P340,

ngcontent-ng-c4139270029="""class="ng-star-inserted">

P342+P311

Skin Sensitization

May cause an allergic skin

P272, P280, P302+P352,

ngcontent-ng-c4139270029=""""class="ng-star-inserted"s.

reaction.[7][10]

P333+P313

Respiratory Irritation

May cause respiratory
irritation.[7][11] Corrosive to lrialt text

the respiratory tract.[12]

P261, P271, P304+P340,
P312

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling succinic anhydride, the following PPE is mandatory:

PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or a face
shield.[1][7][10] Contact lenses should
not be worn.[8][9]

Protects against dust particles and
chemical splashes that can cause

severe eye damage.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile
rubber, neoprene) tested to EN 374 or
equivalent.[8]

Prevents skin contact, which can cause

burns and allergic reactions.

Skin and Body Protection

Alab coat or chemical-resistant suit.[1]
[11] Closed-toe shoes are required.

Minimizes the risk of skin exposure to
spills.

Respiratory Protection

A NIOSH/MSHA-approved respirator
with a P3 dust filter is necessary when
dust generation is likely or when

working outside a fume hood.[7][13]

Protects against inhalation of dust,
which can cause respiratory irritation

and sensitization.
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Experimental Protocols: Safe Handling and Storage

Adherence to standardized procedures is critical for the safe use of succinic anhydride in a laboratory setting.

General Handling Protocol

« Preparation: Before handling, ensure that an eyewash station and safety shower are accessible.[1][13] The work
area, typically a chemical fume hood, must be clean and uncluttered.

« Engineering Controls: Always handle succinic anhydride in a well-ventilated area, preferably within a certified
chemical fume hood to minimize inhalation exposure.[1][7][8]

« Dispensing: When weighing and transferring the solid, minimize the creation of dust.[13][14] Use tools and
techniques that prevent the powder from becoming airborne.

« Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7][8][9] Wash hands thoroughly with soap and water
after handling the chemical.[8][9]

« Clothing: Contaminated work clothing should not be allowed out of the workplace and should be laundered
separately before reuse.[9]

Storage Protocol

« Container: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][7][9]

« Conditions to Avoid: Store away from sources of ignition, heat, and direct sunlight.[1][7] Succinic anhydride is
moisture-sensitive and should be protected from water.[6][10]

« Incompatible Materials: Store separately from strong oxidizing agents, strong acids, strong bases, alcohols, and
amines.[1][5][7]

Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an emergency involving succinic anhydride.

Spill Response Protocol

« Evacuation and Ventilation: For minor spills, ensure the area is well-ventilated. For major spills, evacuate personnel
to a safe area.[1][9]

e Cleanup (Minor Spill):
o Remove all sources of ignition.[8]
o Wear appropriate PPE as detailed in section 2.1.[8]

o Use dry cleanup procedures to avoid generating dust.[8][9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-79369/Succinic-anhydride-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/28309.pdf
https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-79369/Succinic-anhydride-SDS-MedChemExpress.pdf
https://www.broadview-tech.com/wp-content/uploads/SAA-MSDS.pdf
https://datasheets.scbt.com/sc-251075.pdf
https://pim-resources.coleparmer.com/sds/28309.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/succinic-anhydride-C879C062-0EDB-45DE-9C6F-BCE15653B811.pdf&str=21048
https://www.broadview-tech.com/wp-content/uploads/SAA-MSDS.pdf
https://datasheets.scbt.com/sc-251075.pdf
https://store.apolloscientific.co.uk/storage/msds/OR42120_msds.pdf
https://datasheets.scbt.com/sc-251075.pdf
https://store.apolloscientific.co.uk/storage/msds/OR42120_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR42120_msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-79369/Succinic-anhydride-SDS-MedChemExpress.pdf
https://www.broadview-tech.com/wp-content/uploads/SAA-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR42120_msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-79369/Succinic-anhydride-SDS-MedChemExpress.pdf
https://www.broadview-tech.com/wp-content/uploads/SAA-MSDS.pdf
https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5166246_EN.htm
https://www.sigmaaldrich.com/HK/en/sds/aldrich/239690?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-79369/Succinic-anhydride-SDS-MedChemExpress.pdf
https://cameochemicals.noaa.gov/chemical/21040
https://www.broadview-tech.com/wp-content/uploads/SAA-MSDS.pdf
https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-79369/Succinic-anhydride-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR42120_msds.pdf
https://datasheets.scbt.com/sc-251075.pdf
https://datasheets.scbt.com/sc-251075.pdf
https://datasheets.scbt.com/sc-251075.pdf
https://store.apolloscientific.co.uk/storage/msds/OR42120_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container for disposal.[9][13]
¢ Cleanup (Major Spill):

o Alert emergency responders and inform them of the location and nature of the hazard.[8][9]

o Contain the spillage and prevent it from entering drains or watercourses.[1][8][9]

o Follow the cleanup procedure for minor spills using appropriate protective equipment.[8]

« Decontamination: After the spill has been cleaned up, wash the area with large amounts of water if appropriate, and
prevent runoff into drains.[8][9]

Eirst Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of fresh, running water for
Eye Contact at least 15 minutes, holding the eyelids open.[1][7][8] Seek

immediate medical attention.[7][8][9]

Immediately remove all contaminated clothing.[1][8] Flush
) the affected skin with large amounts of running water and
Skin Contact . . . AP
soap if available.[8][9] Seek medical attention if irritation

occurs or persists.[8][9]

Remove the individual to fresh air.[1][7] If breathing is
difficult, administer oxygen. If breathing has stopped, give

Inhalation o o ) _ . .
artificial respiration.[13] Seek immediate medical attention.
[10]
Do NOT induce vomiting.[1] If the person is conscious, rinse
) their mouth with water and have them drink one or two
Ingestion

glasses of water.[1][10][13] Seek immediate medical
attention.[1][7]

Visual Guides to Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate the workflows for handling succinic
anhydride and responding to emergencies.
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Caption: Workflow for the safe handling of succinic anhydride.
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Caption: First aid and emergency response for succinic anhydride.

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or
implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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